2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H20ClN3O2/c1-15-7-6-10-20(16(15)2)26-22(29)14-28-21-12-11-18(25)13-19(21)23(27-24(28)30)17-8-4-3-5-9-17/h3-13H,14H2,1-2H3,(H,26,29)
• InChI Key: LIGCQIOGBMXKAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C3=C(C=C(C=C3)Cl)C(=NC2=O)C4=CC=CC=C4)C
• Molecular Formula: C24H20ClN3O2
• Molecular Weight: 417.9 g/mol

Description

2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2,3-dimethylphenyl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

Structural and Property Insights

Research has explored the structural aspects of amide-containing isoquinoline derivatives, leading to insights into their potential applications in materials science. For instance, the study of structural aspects and properties of salts and inclusion compounds of 8-hydroxyquinoline-based amides has demonstrated unique fluorescence emission properties, which could be leveraged in the development of fluorescent probes or materials for optical applications (Karmakar et al., 2007).

Antimicrobial Applications

Compounds structurally related to the queried chemical have shown promising antimicrobial properties. For example, the synthesis of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and their evaluation for antimicrobial activities highlight the potential use of such compounds in combating microbial infections (Patel & Shaikh, 2011).

Analgesic and Anti-inflammatory Activities

Quinazolinyl acetamides, closely related to the queried compound, have been designed and synthesized for their analgesic and anti-inflammatory activities. This indicates potential pharmaceutical applications, specifically in the development of new analgesic and anti-inflammatory drugs (Alagarsamy et al., 2015).

Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones has been synthesized and evaluated for in vitro antitumor activity, demonstrating significant potential in cancer therapy (Al-Suwaidan et al., 2016). Such findings suggest the potential therapeutic applications of compounds within this chemical family, including the one of interest, in oncology.

Neuroprotective Effects

Research on anilidoquinoline derivatives, similar in structure to the queried compound, has shown therapeutic efficacy in treating neurological conditions such as Japanese encephalitis, highlighting potential applications in neuroprotection and antiviral therapy (Ghosh et al., 2008).